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Compound of Interest

Compound Name: TES-991

Cat. No.: B15561998

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility of TES-991 and solutions to
common experimental challenges.

Frequently Asked Questions (FAQSs)
Q1: What is the recommended solvent for preparing stock solutions of TES-991?

Al: The recommended solvent for preparing stock solutions of TES-991 is dimethyl sulfoxide
(DMSO). TES-991 has a high solubility in DMSO, reaching up to 62.5 mg/mL.[1][2] It is crucial
to use a fresh, unopened bottle of DMSO, as its hygroscopic nature can affect the solubility of
the product.[2]

Q2: My TES-991 is not fully dissolving in DMSO. What should | do?

A2: If you encounter difficulty dissolving TES-991 in DMSO, applying ultrasonic treatment can
aid in dissolution.[1][2] Ensure the solution is mixed thoroughly after sonication.

Q3: Can | store TES-991 stock solutions? If so, under what conditions?

A3: Yes, TES-991 stock solutions can be stored. For long-term storage, it is recommended to
aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store
at -80°C for up to 2 years or -20°C for up to 1 year.[2]
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Q4: How should | prepare working solutions of TES-991 for in vivo experiments?

A4: For in vivo experiments, it is recommended to prepare fresh working solutions on the day of
use.[2] Two common protocols for preparing a working solution are available in the
troubleshooting guide below.

Q5: What is the mechanism of action of TES-991?

A5: TES-991 is a potent and selective inhibitor of the enzyme a-amino-3-carboxymuconate-¢-
semialdehyde decarboxylase (ACMSD).[2] ACMSD is a key enzyme in the kynurenine
pathway, which is the primary route for tryptophan catabolism.[3][4] By inhibiting ACMSD, TES-
991 redirects the metabolic flux of the kynurenine pathway away from the production of
picolinic acid and towards the synthesis of quinolinic acid, a precursor for nicotinamide adenine
dinucleotide (NAD+).[3] This ultimately leads to increased intracellular NAD+ levels.[5][6]

Troubleshooting Guide
Issue: Precipitation Observed When Preparing Working
Solutions

If you observe precipitation when preparing aqueous-based working solutions from a DMSO
stock, consider the following:

o Solvent Order of Addition: The order in which solvents are added is critical. Always add the
DMSO stock solution to the co-solvent (e.g., PEG300) and mix thoroughly before adding any
agueous components like saline.[2]

o Use of Surfactants: Incorporating a surfactant, such as Tween-80, can help to maintain the
solubility of TES-991 in aqueous solutions.[2]

e Heating and Sonication: Gentle heating and/or sonication can be used to aid in the
dissolution of the compound if precipitation occurs during preparation.[2]

Quantitative Data Summary

The solubility of TES-991 in various solvents is summarized in the table below.
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Solvent Concentration Notes

Ultrasonic treatment may be
Dimethyl Sulfoxide (DMSO) 62.5 mg/mL (158.85 mM) required. Use of fresh DMSO
is recommended.[1][2]

Experimental Protocols & Workflows
Preparation of TES-991 Working Solution for In Vivo
Studies (with PEG300 and Tween-80)

This protocol yields a clear solution of = 2.08 mg/mL.

Prepare a 20.8 mg/mL stock solution of TES-991 in DMSO.

To prepare 1 mL of the working solution, add 100 L of the DMSO stock solution to 400 pL of
PEGS300.

Mix the solution thoroughly.

Add 50 pL of Tween-80 and mix again until the solution is homogeneous.

Add 450 pL of saline to adjust the final volume to 1 mL.
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Stock Solution Preparation

Working Solution Preparation (1 mL)

TES-991 Powder

DMSO 100 pL DMSO Stock — 400 pL PEG300

Dissolve

20.8 mg/mL Stock Solution

50 pL Tween-80

450 pL Saline

Final Working Solution
(= 2.08 mg/mL)

Click to download full resolution via product page

Caption: Experimental workflow for preparing a TES-991 in vivo working solution.

Signaling Pathway of TES-991 Action

TES-991 inhibits ACMSD, a key enzyme at a branching point of the kynurenine pathway. This
inhibition shunts the metabolic pathway towards the production of Quinolinic Acid, a precursor
for NAD+ synthesis, thereby increasing cellular NAD+ levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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